Revealing the conversion mechanism of CuO nanowires during lithiation–delithiation by in situ transmission electron microscopy†

Chemical Communications Pub Date: 2012-02-23 DOI: 10.1039/C2CC30643C

Abstract

Being promising candidates for anodes in lithium-ion batteries (LIBs), transition metal oxide anodes utilizing the so-called conversion mechanism principle typically suffer from the severe capacity fading during the 1st cycle of lithiation–delithiation. Herein, we directly investigated these processes using an individual CuO nanowire anode and constructed a lithium ion battery (LIB) prototype within a transmission electron microscope.

Graphical abstract: Revealing the conversion mechanism of CuO nanowires during lithiation–delithiation by in situ transmission electron microscopy
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